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Compound of Interest

2-[(Dimethylamino)methylene]-1,3-
Compound Name:
cyclohexanedione

Cat. No. B1269523

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-[(Dimethylamino)methylene]-1,3-cyclohexanedione.
The information is intended for researchers, scientists, and professionals in drug development
to ensure safe laboratory practices.

Physical and Chemical Properties

Property Value

Molecular Formula C9H13NO2

Molecular Weight 167.21 g/mol

Appearance Light orange solid

Melting Point 116-118 °C

Storage Temperature Store in freezer, under -20°C

Personal Protective Equipment (PPE)

To ensure the safe handling of 2-[(Dimethylamino)methylene]-1,3-cyclohexanedione, the
following personal protective equipment is mandatory.
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Category Recommended Equipment  Specification

Safety glasses with side-
shields or chemical safety Conforming to EN166 or
goggles. A face shield may be OSHA's 29 CFR 1910.133.

required for splash hazards.

Eye and Face Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Protective )
) Ensure gloves are compatible
clothing such as a lab coat. )
) ) - with the substance and
Skin Protection For larger quantities or splash ]
) regularly inspected for
potential, an apron and/or _
degradation.
rubber boots are

recommended.

Not required under normal use

with adequate ventilation. If
Respiratory Protection dust or aerosols are

generated, use a NIOSH-

approved respirator.

) Wear appropriate protective ]
Hand Protection | Change contaminated gloves.
gloves.

Operational and Disposal Plans

Handling and Storage:

e Engineering Controls: Ensure adequate ventilation in the handling area. Eyewash stations
and safety showers must be readily accessible.

¢ Precautions for Safe Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe
dust or vapors.[1] Wash hands and any exposed skin thoroughly after handling.[1] Keep
away from heat, sparks, open flames, and other ignition sources.[1]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2] Store in
a freezer at temperatures under -20°C. It is sensitive to heat and light.[2]

Spill and Accidental Release Measures:
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» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid dust formation.

e Environmental Precautions: Prevent the chemical from entering drains.

o Containment and Cleanup: Sweep up the spilled solid material and place it into a suitable
container for disposal.

Disposal Plan:

» Dispose of the chemical and its container in accordance with local, regional, and national
regulations.[1] It is recommended to use a licensed chemical waste disposal service. Do not
empty into drains.[2]

Experimental Protocol: Synthesis of 2-
[(Dimethylamino)methylene]-1,3-cyclohexanedione

This protocol describes the synthesis of the target compound from 1,3-cyclohexanedione and
dimethylformamide dimethylacetal.[3]

Materials:

e 1,3-Cyclohexanedione (11.2 g, 100 mmol)
¢ Dimethylformamide dimethylacetal (28 mL)
o Ethyl acetate

» Round-bottom flask

» Reflux condenser

» Rotary evaporator

o Recrystallization apparatus

Procedure:
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e Suspend 1,3-cyclohexanedione in dimethylformamide dimethylacetal in a round-bottom
flask.

e Heat the mixture at reflux for 1 hour.
e Cool the reaction mixture to room temperature.
o Evaporate the solvent using a rotary evaporator to yield an orange solid.

o Recrystallize the crude product from ethyl acetate to obtain light orange needles of 2-
dimethylaminomethylene-1,3-cyclohexanedione.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 2-
[(Dimethylamino)methylene]-1,3-cyclohexanedione from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
[(Dimethylamino)methylene]-1,3-cyclohexanedione]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1269523#personal-protective-
equipment-for-handling-2-dimethylamino-methylene-1-3-cyclohexanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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